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Compound of Interest

Compound Name: Methyl red sodium salt

Cat. No.: B147328 Get Quote

For researchers, scientists, and drug development professionals, the precise determination of

analyte concentration through titration is a cornerstone of analytical chemistry. The choice of

indicator is paramount to achieving accurate results. This guide provides a detailed comparison

of the accuracy of methyl red in weak acid-strong base versus strong acid-strong base

titrations, supported by experimental data and protocols.

Methyl red is a popular pH indicator that changes color in the pH range of 4.4 to 6.2.[1] It

exhibits a red color in acidic solutions and transitions to yellow in basic solutions.[1] The

accuracy of this indicator is fundamentally tied to the proximity of its pH transition range to the

equivalence point of the titration.

Strong Acid vs. Weak Acid Titrations: The
Equivalence Point is Key
The critical difference between a strong acid-strong base titration and a weak acid-strong base

titration lies in the pH at the equivalence point—the point at which the moles of the acid and

base are stoichiometrically equal.

Strong Acid - Strong Base Titration: The neutralization of a strong acid (e.g., HCl) with a

strong base (e.g., NaOH) results in a neutral salt and water. Consequently, the pH at the

equivalence point is 7.[2]
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Weak Acid - Strong Base Titration: The titration of a weak acid (e.g., acetic acid) with a

strong base produces the conjugate base of the weak acid. This conjugate base undergoes

hydrolysis, resulting in a solution with a pH greater than 7 at the equivalence point.[2]

Accuracy of Methyl Red: A Tale of Two Titrations
The suitability of methyl red as an indicator is determined by how well its color change

corresponds to the steep portion of the titration curve around the equivalence point.

Weak Acid - Strong Base Titration: An Unsuitable Choice
In the titration of a weak acid with a strong base, the equivalence point occurs at a pH above 7.

Methyl red, with its transition range of 4.4-6.2, will change color well before the actual

equivalence point is reached. This premature color change leads to a significant

underestimation of the titrant volume required to reach the equivalence point, resulting in a

substantial titration error.

Strong Acid - Strong Base Titration: An Acceptable,
Though Not Ideal, Indicator
For the titration of a strong acid with a strong base, the pH at the equivalence point is 7. While

the center of methyl red's pH range (pKa ≈ 5.1) does not perfectly align with this, the extremely

sharp and extensive pH jump around the equivalence point in a strong acid-strong base

titration makes the titration error relatively small. The pH of the solution changes so rapidly near

the equivalence point that the addition of a single drop of titrant can cause a large pH shift,

spanning the transition range of methyl red.

Experimental Data: A Comparative Look
The following table summarizes the theoretical and expected experimental outcomes when

using methyl red for these two types of titrations.
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Titration Type
Equivalence
Point (pH)

Methyl Red
End Point (pH)

Expected
Titration Error

Accuracy

Strong Acid (0.1

M HCl) vs.

Strong Base (0.1

M NaOH)

7.0 ~4.4 - 6.2
Small (typically <

0.2%)
Acceptable

Weak Acid (0.1

M CH₃COOH)

vs. Strong Base

(0.1 M NaOH)

~8.7 ~4.4 - 6.2
Large and

Negative
Unacceptable

Experimental Protocols
Below are detailed methodologies for conducting these titrations to evaluate the performance

of methyl red.

Experiment 1: Strong Acid vs. Strong Base Titration
Objective: To determine the concentration of a hydrochloric acid solution using a standardized

sodium hydroxide solution with methyl red as the indicator.

Materials:

0.1 M Hydrochloric Acid (HCl) solution

0.1 M Sodium Hydroxide (NaOH) solution (standardized)

Methyl red indicator solution

50 mL Burette

25 mL Pipette

250 mL Erlenmeyer flask

White tile
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Procedure:

Rinse the burette with a small amount of the 0.1 M NaOH solution and then fill it, ensuring no

air bubbles are present in the tip. Record the initial burette reading.

Pipette 25 mL of the 0.1 M HCl solution into the Erlenmeyer flask.

Add 2-3 drops of methyl red indicator to the HCl solution in the flask. The solution will turn

red.

Place the flask on a white tile under the burette to easily observe the color change.

Titrate the HCl solution with the NaOH solution from the burette, swirling the flask

continuously.

As the endpoint approaches, the yellow color will start to persist for longer. Add the NaOH

drop by drop until the solution turns from red to a distinct orange/yellow.

Record the final burette reading.

Repeat the titration at least two more times to obtain concordant results (volumes that agree

within 0.1 mL).

Experiment 2: Weak Acid vs. Strong Base Titration
Objective: To observe the performance of methyl red in the titration of a weak acid (acetic acid)

with a strong base (sodium hydroxide).

Materials:

0.1 M Acetic Acid (CH₃COOH) solution

0.1 M Sodium Hydroxide (NaOH) solution (standardized)

Methyl red indicator solution

Phenolphthalein indicator solution (for comparison)

50 mL Burette
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25 mL Pipette

250 mL Erlenmeyer flask

White tile

Procedure:

Follow steps 1 and 2 from the strong acid titration protocol, using 25 mL of 0.1 M acetic acid.

Add 2-3 drops of methyl red indicator to the acetic acid solution. The solution will be red.

Titrate the acetic acid solution with the NaOH solution, observing the color change from red

to yellow. Record the volume of NaOH used.

To demonstrate the inaccuracy, repeat the titration with a fresh 25 mL sample of acetic acid,

but this time use 2-3 drops of phenolphthalein indicator.

Titrate until the solution changes from colorless to a faint, persistent pink. Record the volume

of NaOH used.

Compare the endpoint volumes obtained with methyl red and phenolphthalein. The volume

for the phenolphthalein endpoint will be significantly larger and closer to the true equivalence

point.

Visualizing the Chemistry
The underlying principles of these titrations and the role of the indicator can be visualized

through the following diagrams.
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Strong Acid - Strong Base Titration

Weak Acid - Strong Base Titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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